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Compound of Interest

Compound Name: 3-Acetoxycinnamic acid
CAS No.: 20375-42-2
Cat. No.: B1276283
Get Quote
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Theoretical Fragmentation Pathways

The fragmentation of 3-acetoxycinnamic acid (Molecular Formula: C11H1004, Molecular
Weight: 206.19 g/mol ) is governed by the lability of its ester and carboxylic acid functional
groups. The fragmentation cascade can be predictably initiated depending on the ionization
polarity.

Negative lon Mode ESI-MS/MS

In negative ion mode, 3-acetoxycinnamic acid readily loses a proton from its carboxylic acid
group to form the deprotonated molecule, [M-H]~, at m/z 205.05. This precursor ion is the
starting point for a series of characteristic neutral losses upon collision-induced dissociation
(CID).

o Loss of Ketene (42.01 Da): The most prominent fragmentation pathway involves the neutral
loss of ketene (CH2=C=0) from the acetoxy group. This results in the formation of the 3-
hydroxycinnamate ion at m/z 163.04. This is an energetically favorable rearrangement.
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o Decarboxylation (44.00 Da): A competing pathway is the loss of carbon dioxide (CO2) directly
from the carboxylate group of the precursor ion, yielding a fragment at m/z 161.06.

e Sequential Losses: The primary fragment ion at m/z 163.04 (3-hydroxycinnamate) can
undergo further fragmentation, typically through decarboxylation, to produce a fragment at
m/z 119.05. This represents the deprotonated vinylphenol moiety.

The general fragmentation patterns for carboxylic acids often involve the loss of OH (17 Da)
and COOH (45 Da), and for cinnamic acid specifically, decarboxylation is a key fragmentation
route.[1][2] The presence of the acetoxy substituent introduces the characteristic loss of
ketene.

Positive lon Mode ESI-MS/MS

In positive ion mode, the molecule is protonated, likely at the carbonyl oxygen of the carboxylic
acid, to form the [M+H]* ion at m/z 207.06.

o Loss of Water (18.01 Da): The protonated molecule can easily lose a molecule of water,
resulting in a fragment at m/z 189.05.

o Loss of Ketene (42.01 Da): Similar to the negative mode, the loss of ketene from the acetoxy
group is a major fragmentation pathway, leading to the protonated 3-hydroxycinnamic acid
ion at m/z 165.05.

o Loss of Acetic Acid (60.02 Da): A concerted loss of a neutral acetic acid molecule
(CH3COOH) can also occur, directly producing an ion at m/z 147.04. This fragment
corresponds to a cinnamoyl cation structure.[3]

Summary of Key Fragments
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Precursor lon
(m/z)

lonization Mode

Proposed
Fragment (m/z)

Neutral Loss

Formula of Loss

205.05 ([M-H]) Negative ESI 163.04 Ketene C2H20
205.05 ([M-H]?) Negative ESI 161.06 Carbon Dioxide CO2
163.04 Negative ESI 119.05 Carbon Dioxide CO2
207.06 ([M+H]*) Positive ESI 189.05 Water H20
207.06 ([M+H]*) Positive ESI 165.05 Ketene C2H20
207.06 ([M+H]*) Positive ESI 147.04 Acetic Acid C2H402
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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